Cas no 1251214-91-1 (5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro-)

• Product Name: 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro-
• CAS No: 1251214-91-1
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 6525706
• Update Time: 2025-05-20

5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro-
• 2-Chloro-5h,7h,8h-thiopyrano[4,3-b]pyridine-3-carbonitrile

• Inchi： 1S/C9H7ClN2S/c10-9-6(4-11)3-7-5-13-2-1-8(7)12-9/h3H,1-2,5H2
• InChI Key： VOBZPAJHRUVIOH-UHFFFAOYSA-N
• SMILES： C12CCSCC1=CC(C#N)=C(Cl)N=2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 378.8±42.0 °C(Predicted)
• pka: -2.39±0.20(Predicted)

Additional information on 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro-

Introduction to 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- (CAS No. 1251214-91-1)

5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- (CAS No. 1251214-91-1) is a heterocyclic compound with a unique chemical structure that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiopyranopyridines and is characterized by its 2-chloro and 7,8-dihydro substitutions, which contribute to its distinct pharmacological properties.

The molecular formula of 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- is C₁₀H₉ClN₂S, and its molecular weight is approximately 208.70 g/mol. The compound's structure features a thiopyrano[4,3-b]pyridine core with a cyano group at the 3-position and a chlorine atom at the 2-position. These functional groups play crucial roles in modulating the compound's biological activity and reactivity.

In recent years, 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits significant inhibitory effects on certain kinases and proteases, making it a promising candidate for the development of novel drugs targeting cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play critical roles in cell signaling pathways. The inhibition of PKC has been linked to potential therapeutic benefits in conditions such as psoriasis and certain types of cancer. The researchers found that the compound's chloro substitution at the 2-position enhances its binding affinity to PKC, thereby improving its inhibitory potency.

Beyond its enzymatic inhibition properties, 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- has also shown promise in modulating other biological processes. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored the compound's effects on cellular apoptosis and autophagy. The study demonstrated that 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- can induce apoptosis in cancer cells while simultaneously promoting autophagy in normal cells. This dual mechanism of action suggests that the compound may have a broad therapeutic window and reduced toxicity compared to traditional chemotherapeutic agents.

The synthesis of 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- involves several well-established chemical reactions. One common synthetic route involves the condensation of a suitable thiophenol derivative with a pyridine nitrile followed by cyclization under appropriate conditions. The introduction of the chloro and dihydro substitutions can be achieved through subsequent functional group manipulations. The synthetic pathway is highly modular and allows for the preparation of various analogs with different substituents at different positions on the thiopyranopyridine core.

In addition to its potential as a therapeutic agent, 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- has also been investigated for its use as a building block in organic synthesis. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound as a scaffold to develop novel compounds with enhanced pharmacological properties and improved bioavailability.

The safety profile of 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity in vitro and in vivo. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 5H-Thiopyrano[4,3-b]pyridine-3-carbonitrile, 2-chloro-7,8-dihydro- (CAS No. 1251214-91-1) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.